Cas no 2171453-59-9 (3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid)

• Product Name: 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• CAS No: 2171453-59-9
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6135480
• PubChem ID: 165822982
• Update Time: 2025-11-01

3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid
• 3-ethyl-1-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]piperidine-3-carboxylic acid
• 2171453-59-9
• EN300-1576405

• Inchi： 1S/C27H32N2O5/c1-3-27(25(31)32)13-8-14-29(17-27)24(30)15-18(2)28-26(33)34-16-23-21-11-6-4-9-19(21)20-10-5-7-12-22(20)23/h4-7,9-12,18,23H,3,8,13-17H2,1-2H3,(H,28,33)(H,31,32)/t18-,27?/m0/s1
• InChI Key： IRBKIEXYKMEYQT-HSYKDVHTSA-N
• SMILES： OC(C1(CC)CN(C(C[C@H](C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid

Research Briefing on 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid (CAS: 2171453-59-9)

In recent years, the compound 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid (CAS: 2171453-59-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in the development of protease inhibitors and peptide-based therapeutics. The presence of both the fluorenylmethoxycarbonyl (Fmoc) protecting group and the piperidine-3-carboxylic acid moiety makes it a versatile intermediate in organic synthesis and peptide coupling reactions.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability and reactivity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges related to racemization during the coupling steps. The study also highlighted the compound's role as a key building block in the synthesis of cyclic peptides, which are increasingly recognized for their therapeutic potential in targeting protein-protein interactions.

In addition to its synthetic utility, 3-ethyl-1-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpiperidine-3-carboxylic acid has been investigated for its biological activity. Preliminary in vitro assays have demonstrated its ability to modulate enzymatic activity, particularly in the context of serine proteases. These findings suggest potential applications in the treatment of diseases such as thrombosis and inflammatory disorders, where protease inhibition is a validated therapeutic strategy.

Further research is needed to fully elucidate the pharmacological profile of this compound, including its pharmacokinetics and toxicity. However, the current body of work underscores its promise as a valuable tool in both synthetic chemistry and drug development. As the field advances, it is anticipated that derivatives of this compound will play an increasingly important role in the design of next-generation therapeutics.